Cas no 109529-98-8 (Benzene,(5-bromo-1,3-pentadien-1-yl)-)

Benzene,(5-bromo-1,3-pentadien-1-yl)- structure
109529-98-8 structure
Product Name:Benzene,(5-bromo-1,3-pentadien-1-yl)-
CAS No:109529-98-8
MF:C11H11Br
MW:223.109042406082
CID:128465
PubChem ID:53426816
Update Time:2025-04-18

Benzene,(5-bromo-1,3-pentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(5-bromo-1,3-pentadien-1-yl)-
    • ((1E,3E)-5-BROMO-PENTA-1,3-DIENYL)-BENZENE
    • 5-bromopenta-1,3-dienylbenzene
    • ((1E,3E)-5-bromopenta-1,3-dien-1-yl)benzene
    • ((1E,3E)-5-bromopenta-1,3-dienyl)benzene
    • 1-bromo-5-phenyl-2,4-pentadiene
    • 1-bromo-5-phenylpenta-2,4-diene
    • 5-phenyl-2E,4E-pentadienyl bromide
    • ACMC-20mcda
    • AG-D-26494
    • Benzene,(5-bromo-1,3-pentadienyl)- (9CI)
    • CTK4A6571
    • CTK8G5513
    • AKOS017553724
    • (5-BROMOPENTA-1,3-DIEN-1-YL)BENZENE
    • DTXSID30699365
    • 109529-98-8
    • Inchi: 1S/C11H11Br/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1-9H,10H2
    • InChI Key: LRGFTYLEVZIJLF-UHFFFAOYSA-N
    • SMILES: BrCC=CC=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.00443
  • Monoisotopic Mass: 222.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 0
  • LogP: 3.65090
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